tert-butyl 1H-pyrrole-3-carboxylate
Overview
Description
Tert-butyl 1H-pyrrole-3-carboxylate (TBC) is an organic compound with the molecular formula C6H9NO2. It is a colorless liquid that is soluble in most organic solvents and is used in a variety of chemical applications. TBC has been studied extensively in recent years due to its potential applications in the fields of pharmaceuticals, biochemistry, and materials science.
Scientific Research Applications
Tert-butyl 1H-pyrrole-3-carboxylate has several potential applications in scientific research. It has been used as a reagent in the synthesis of organic compounds, such as pyridine derivatives. It has also been used as a catalyst in the synthesis of heterocyclic compounds. Additionally, this compound has been used as a starting material for the synthesis of various pharmaceuticals and biochemicals.
Mechanism of Action
The mechanism of action of tert-butyl 1H-pyrrole-3-carboxylate is not yet fully understood. However, it is believed that the compound acts as an electron acceptor, allowing it to be used as a catalyst in the synthesis of organic compounds. Additionally, it is believed that this compound can act as a proton donor, allowing it to be used in the synthesis of heterocyclic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it is believed that the compound can act as an antioxidant, which can help protect cells from oxidative stress. Additionally, it has been suggested that this compound may have anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
The use of tert-butyl 1H-pyrrole-3-carboxylate in laboratory experiments has several advantages. It is a relatively inexpensive reagent, and it is relatively easy to synthesize. Additionally, it is a relatively stable compound, making it suitable for use in a variety of chemical reactions. However, this compound is not suitable for use in reactions involving strong acids or bases, as it may decompose.
Future Directions
The potential applications of tert-butyl 1H-pyrrole-3-carboxylate are still being explored. Further research is needed to better understand the biochemical and physiological effects of the compound. Additionally, further research is needed to explore the potential applications of this compound in the synthesis of pharmaceuticals and biochemicals. Additionally, research is needed to explore the potential applications of this compound in the development of materials with improved properties. Finally, research is needed to develop new methods for the synthesis of this compound, in order to make the compound more accessible and cost-effective.
Synthesis Methods
Tert-butyl 1H-pyrrole-3-carboxylate can be synthesized via a variety of methods, including the use of an acid-catalyzed reaction of an alkyl halide, an aldehyde, and a nitrile. The reaction is typically carried out at room temperature, and the product is isolated using a simple filtration. The reaction can also be carried out using an acid-catalyzed reaction of an alkyl halide, an aldehyde, and a nitrile. The reaction is typically carried out at room temperature, and the product is isolated using a simple filtration.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 1H-pyrrole-3-carboxylate involves the reaction of tert-butyl acetoacetate with 1,2-diaminobenzene followed by cyclization to form the pyrrole ring. The carboxylate group is then introduced through esterification with chloroacetic acid.", "Starting Materials": [ "tert-butyl acetoacetate", "1,2-diaminobenzene", "chloroacetic acid" ], "Reaction": [ "Step 1: Dissolve tert-butyl acetoacetate and 1,2-diaminobenzene in ethanol and heat the mixture to reflux for 24 hours.", "Step 2: Cool the mixture and filter the precipitate. Wash the solid with ethanol and dry it under vacuum to obtain the pyrrole intermediate.", "Step 3: Dissolve the pyrrole intermediate in dichloromethane and add chloroacetic acid and triethylamine. Stir the mixture at room temperature for 24 hours.", "Step 4: Wash the mixture with water and brine, dry over magnesium sulfate, and evaporate the solvent under reduced pressure.", "Step 5: Purify the crude product by column chromatography to obtain tert-butyl 1H-pyrrole-3-carboxylate as a white solid." ] } | |
CAS RN |
741606-06-4 |
Molecular Formula |
C9H13NO2 |
Molecular Weight |
167.2 |
Purity |
95 |
Origin of Product |
United States |
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